Cas no 757978-11-3 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile)

• Product Name: 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• CAS No: 757978-11-3
• MF: C₈H₄IN₃
• MW: 269.041933059692
• MDL: MFCD08457791
• CID: 549530
• PubChem ID: 329771953
• Update Time: 2025-04-19

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile,3-iodo-
• 3-IODO-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBONITRILE
• 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile,3-iodo
• 5-Cyano-3-iodo-7-azaindole
• PubChem16567
• YLXANOLQQIUJNO-UHFFFAOYSA-N
• SB14496
• FCH1324157
• AK325514
• V7632
• A838513
• 3-iodanyl-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile, AldrichCPR
• SY261168
• SCHEMBL1043610
• AKOS015853797
• CS-0002368
• FT-0678320
• DTXSID30640110
• 3-Iodo-7-azaindole-5-carbonitrile
• AS-67248
• N10018
• 757978-11-3
• MFCD08457791
• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile

• MDL： MFCD08457791
• Inchi： 1S/C8H4IN3/c9-7-4-12-8-6(7)1-5(2-10)3-11-8/h1,3-4H,(H,11,12)
• InChI Key： YLXANOLQQIUJNO-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC(C#N)=CN=2

Computed Properties

• Exact Mass: 268.94500
• Monoisotopic Mass: 268.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5

Experimental Properties

• PSA: 52.47000
• LogP: 2.03918

3-Iodo-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT